Cas no 353504-67-3 (2-Furancarboxylic acid, 5-(2-aminobenzoyl)-, methyl ester)

• Product Name: 2-Furancarboxylic acid, 5-(2-aminobenzoyl)-, methyl ester
• CAS No: 353504-67-3
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 1469794
• PubChem ID: 11368570
• Update Time: 2025-04-20

2-Furancarboxylic acid, 5-(2-aminobenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(2-aminobenzoyl)-, methyl ester
• methyl 5-(2-aminobenzoyl)furan-2-carboxylate
• 353504-67-3
• Methyl 5-(2-aminobenzoyl)-2-furancarboxylate
• DTXSID501258966

• Inchi： 1S/C13H11NO4/c1-17-13(16)11-7-6-10(18-11)12(15)8-4-2-3-5-9(8)14/h2-7H,14H2,1H3
• InChI Key： PEPSBVUELRNRGJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 245.06883
• Monoisotopic Mass: 245.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 82.53